Cas no 2172540-32-6 (4-(3-cyclobutylpropyl)pyrrolidin-3-ol)

• Product Name: 4-(3-cyclobutylpropyl)pyrrolidin-3-ol
• CAS No: 2172540-32-6
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6200231
• PubChem ID: 165600318
• Update Time: 2025-10-28

4-(3-cyclobutylpropyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyclobutylpropyl)pyrrolidin-3-ol
• 2172540-32-6
• EN300-1625735

• Inchi： 1S/C11H21NO/c13-11-8-12-7-10(11)6-2-5-9-3-1-4-9/h9-13H,1-8H2
• InChI Key： UASVDONSMRKEBU-UHFFFAOYSA-N
• SMILES： OC1CNCC1CCCC1CCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(3-cyclobutylpropyl)pyrrolidin-3-ol

Introduction to 4-(3-cyclobutylpropyl)pyrrolidin-3-ol (CAS No. 2172540-32-6)

4-(3-cyclobutylpropyl)pyrrolidin-3-ol, with the Chemical Abstracts Service (CAS) number 2172540-32-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a cyclobutylpropyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-(3-cyclobutylpropyl)pyrrolidin-3-ol consists of a pyrrolidine ring, a five-membered heterocyclic compound with one nitrogen atom, and a cyclobutylpropyl group attached to the nitrogen atom at the 3-position of the pyrrolidine ring. The cyclobutylpropyl substituent adds complexity and specificity to the molecule, potentially influencing its binding properties and biological activity.

Recent studies have highlighted the potential of 4-(3-cyclobutylpropyl)pyrrolidin-3-ol in various therapeutic areas. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and other neurological functions. This interaction suggests that 4-(3-cyclobutylpropyl)pyrrolidin-3-ol could have applications in treating neurological disorders such as depression, anxiety, and cognitive impairments.

In addition to its potential in neurological disorders, 4-(3-cyclobutylpropyl)pyrrolidin-3-ol has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(3-cyclobutylpropyl)pyrrolidin-3-ol may be useful in managing inflammatory conditions, including chronic inflammatory diseases and autoimmune disorders.

The pharmacokinetic properties of 4-(3-cyclobutylpropyl)pyrrolidin-3-ol have also been studied to understand its behavior in biological systems. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for developing it as an oral therapeutic agent. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-(3-cyclobutylpropyl)pyrrolidin-3-ol. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. Ongoing studies aim to evaluate its therapeutic potential in larger patient populations and to identify optimal dosing regimens.

The development of 4-(3-cyclobutylpropyl)pyrrolidin-3-ol is part of a broader effort to discover new therapeutic agents that can address unmet medical needs. Its unique chemical structure and promising biological activities make it an exciting candidate for further research and development. As more data become available from ongoing studies, the full potential of this compound in various therapeutic areas will become clearer.

In conclusion, 4-(3-cyclobutylpropyl)pyrrolidin-3-ol (CAS No. 2172540-32-6) represents a promising new compound with potential applications in neurological disorders, inflammatory conditions, and other therapeutic areas. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further investigation. Continued research will help elucidate its full therapeutic potential and pave the way for its potential use in clinical settings.